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Compound of Interest

Compound Name: 4-Ethynyltoluene

Cat. No.: B1208493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 4-Ethynyltoluene. This compound, also known as p-tolylacetylene, is a
valuable building block in organic synthesis, particularly in the development of liquid crystals
and complex molecular architectures.[1][2]

Chemical and Physical Properties

The following table summarizes the key physicochemical properties of 4-Ethynyltoluene.

These properties are essential for its handling, storage, and application in various chemical
reactions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1208493?utm_src=pdf-interest
https://www.benchchem.com/product/b1208493?utm_src=pdf-body
https://www.lookchem.com/casno766-97-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2761370.htm
https://www.benchchem.com/product/b1208493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula CoHs[1][3][4]1[5]

Molecular Weight 116.16 g/mol [1][3][4][5]

Appearance Clear pale yellow liquid[1][2]

Boiling Point 168-170 °C (lit.)[1][2][3][6]1[71[8]
168-170 °C (Note: This value is widely reported
but is identical to the boiling point and likely an

Melting Point error in many databases; terminal alkynes with
this molecular weight are typically liquid at room
temperature.)[1][6][8][9]

Density 0.916 g/mL at 25 °C (lit.)[1][2][3][7][8]

Refractive Index (n20/D)

1.547 (lit)[1][2][31161[7]

Flash Point

49 °C (120.2 °F) - closed cup[1][7][8]

Water Solubility

Insoluble[1][2][6][8][9]

Vapor Pressure

2.62 mmHg at 25°C[1][9]

Structural Information

The structural identifiers for 4-Ethynyltoluene are crucial for its unambiguous identification in

chemical databases and literature.
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Identifier Value
IUPAC Name 1-ethynyl-4-methylbenzene[4][10]
p-Tolylacetylene, 1-Ethynyl-4-methylbenzene, 4-
Synonyms
Methylphenylacetylene[1][2][5][8]
CAS Number 766-97-2[1][2][3]8]

SMILES String

Cclccc(ccl)CHCI3][8][11]

InChl

1S/C9H8/c1-3-9-6-4-8(2)5-7-9/h1,4-7H,2H3[3]
[4]7][8]

InChlKey

KSZVOXHGCKKOLL-UHFFFAOY SA-N[3][4][8]

[9]

graph "4 Ethynyltoluene Structure" {
layout=neato;

node [shape=plaintext, fontname="Arial"];

edge [fontname="Arial"];

//
C1
C2
C3
C4
C5
C6

//
C1
C2
C4

Benzene ring

[pos="0,1.5!", label="C"];
[pos="-1.3,-0.75!", label="C"];
[pos="1.3,-0.75!", label="C"];
[pos="0,-1.5!", label="C"];
[pos="-1.3,0.75!", label="C"];
[pos="1.3,0.75!", label="C"];

Double bonds in ring
-- C6 [label=""1;
-- C3 [label=""1;
-- C5 [label=""1;
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// Single bonds in ring
Cl -- C2 [style=dashed];
C2 -- C5 [style=dashed];
C3 -- C4 [style=dashed];
C3 -- C6 [style=dashed];

// Methyl group
C CH3 [pos="0,2.5!", label="CHs"];
Cl -- C CH3;

// Ethynyl group

C triplel [pos="0,-2.5!", label="C"];
C triple2 [pos="0,-3.5!", label="CH"];
C4 -- C triplel;

C triplel -- C triple2 [label="="];

// Invisible nodes for alignment
node [style=invis];

pl [pos="-2.5,0!"];

p2 [pos="2.5,0!"];

}

Caption: Molecular structure of 4-Ethynyltoluene.

Experimental Protocol: Synthesis of 4-

Ethynyltoluene

Aryl-terminal alkynes like 4-Ethynyltoluene are important intermediates in organic synthesis.

[9] The following is a representative method for its preparation.[9]
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Reaction: Preparation of 4-methylphenylacetylene from p-toluene ethynyl bromide.
Materials:

e p-Toluene ethynyl bromide (0.5 mmol, 98 mg)
e Cesium carbonate (0.5 mmol, 163 mg)

e Dimethyl sulfoxide (DMSO) (5 mL)

o Deionized water

o Ether

» Saturated salt solution

e Anhydrous sodium sulfate

e Petroleum ether (for column chromatography)
Procedure:

e To a 60 mL sealed tube reactor, add p-toluene ethynyl bromide (98 mg, 0.5 mmol), cesium
carbonate (163 mg, 0.5 mmol), and dimethyl sulfoxide (5 mL).[9]

« Stir the reaction mixture at 95 °C for 15 hours.[9]

 After the reaction is complete, add deionized water to the system.

o Extract the aqueous mixture with ether.

o Wash the combined organic layer with a saturated salt solution.

e Dry the organic layer over anhydrous sodium sulfate.[9]

o Evaporate the solvent under reduced pressure to obtain the crude product.[9]

o Purify the crude product by column chromatography using petroleum ether as the eluent to
yield 4-methylphenylacetylene as a colorless liquid (54 mg, 93% yield).[9]
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Caption: Workflow for the synthesis of 4-Ethynyltoluene.

Applications

4-Ethynyltoluene is a versatile intermediate in organic chemistry. Its primary applications
include:

» Organic Synthesis: It serves as a key building block for creating more complex molecules,
such as in the cycloaddition of alkynes to form bis(bicyclic) products.[2][7]

e Liquid Crystals: It is used as an intermediate in the manufacturing of liquid crystals, which
are essential components in display technologies.[1]

e Research: It is utilized in various research contexts, including proteomics research and the
synthesis of novel chemical compounds.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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